![molecular formula C17H14ClNO4 B7628974 2-Chloro-5-[(4-oxo-4-phenylbutanoyl)amino]benzoic acid](/img/structure/B7628974.png)
2-Chloro-5-[(4-oxo-4-phenylbutanoyl)amino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-5-[(4-oxo-4-phenylbutanoyl)amino]benzoic acid, also known as CB-30865, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the benzoic acid family and is commonly used as a reference standard in analytical chemistry.
Mechanism of Action
The mechanism of action of 2-Chloro-5-[(4-oxo-4-phenylbutanoyl)amino]benzoic acid is not fully understood, but it is believed to act as a competitive inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is an important enzyme in the synthesis of DNA and is a target for many anticancer drugs.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including inhibition of DHFR activity, induction of apoptosis (programmed cell death), and inhibition of cell proliferation. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Chloro-5-[(4-oxo-4-phenylbutanoyl)amino]benzoic acid in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its relatively high cost compared to other reference standards.
Future Directions
There are many potential future directions for research on 2-Chloro-5-[(4-oxo-4-phenylbutanoyl)amino]benzoic acid. One area of interest is the development of new drugs based on its structure and mechanism of action. Another area is the study of its interactions with other proteins and enzymes, which could lead to new insights into cellular processes and disease mechanisms. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various fields of science.
Synthesis Methods
The synthesis of 2-Chloro-5-[(4-oxo-4-phenylbutanoyl)amino]benzoic acid involves the reaction of 2-chloro-5-nitrobenzoic acid with 4-oxo-4-phenylbutanoic acid in the presence of a reducing agent such as iron powder. The resulting compound is then purified using chromatography techniques.
Scientific Research Applications
2-Chloro-5-[(4-oxo-4-phenylbutanoyl)amino]benzoic acid has been used in a variety of scientific research applications, including as a reference standard for the analysis of pharmaceuticals and as a tool for studying protein-ligand interactions. It has also been used in the development of new drugs for the treatment of cancer and other diseases.
Properties
IUPAC Name |
2-chloro-5-[(4-oxo-4-phenylbutanoyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClNO4/c18-14-7-6-12(10-13(14)17(22)23)19-16(21)9-8-15(20)11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,19,21)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIFGCRITVLMTAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CCC(=O)NC2=CC(=C(C=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.